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Compound of Interest

Compound Name: Dimethyltryptamine fumarate

CAS No.: 68677-26-9

Cat. No.: B3025805

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the neurogenic effects of Dimethyltryptamine

(DMT) fumarate, with a focus on its reproducibility and a comparison with other psychedelic

compounds. The information presented is collated from preclinical studies and aims to serve as

a resource for researchers investigating the therapeutic potential of psychedelics in

neurodegenerative and psychiatric disorders.

Abstract
Recent preclinical evidence suggests that N,N-Dimethyltryptamine (DMT), a naturally occurring

psychedelic compound, promotes neurogenesis in the adult brain.[1][2][3] This pro-neurogenic

effect is primarily mediated by the sigma-1 receptor (S1R), an intracellular chaperone protein,

rather than the 5-HT2A receptor responsible for its hallucinogenic properties.[1] This distinction

opens a potential therapeutic window for harnessing the neuroplastic effects of DMT without

inducing profound psychoactive experiences. This guide summarizes the available quantitative

data on DMT-induced neurogenesis, provides detailed experimental protocols for its
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assessment, and compares its effects with other classic psychedelics like psilocybin and

lysergic acid diethylamide (LSD).

Comparative Analysis of Neurogenic Effects
The neurogenic effects of DMT have been investigated in various in vitro and in vivo models.

Studies consistently demonstrate its ability to promote the proliferation of neural stem cells

(NSCs), enhance the survival of newly formed neurons, and stimulate their differentiation into

mature neuronal phenotypes.

In Vitro Neurogenic Effects
Compound

Model
System

Concentrati
on

Outcome
Measure

Result Citation

DMT

Adult Mouse

Hippocampal

NSCs

1µM

Proliferation

(Neurosphere

size)

Increased

neurosphere

diameter

[1]

1µM

Differentiation

(% of NeuN+

cells)

Increased

percentage of

mature

neurons

[1]

5-MeO-DMT

Adult Mouse

Ventral

Dentate

Gyrus

100 µg (ICV

injection)

Proliferation

(BrdU+ cells)

Significant

increase in

BrdU+ cells

LSD

Human

Neural Stem

Cells

Not specified Proliferation

Did not

promote NSC

proliferation

Psilocybin
Mouse

Hippocampus
Low dose Proliferation

Tendency

towards

increased

neurogenesis

High dose Proliferation
Decreased

neurogenesis
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In Vivo Neurogenic Effects
Compound

Animal
Model

Dosage
Primary
Outcome

Result Citation

DMT Adult Mice
2 mg/kg (i.p.

for 21 days)

Newborn

Neuron

Survival

(BrdU+/NeuN

+ cells)

Significant

increase in

surviving

newborn

neurons

[1]

Adult Mice

(Stress

Model)

Single dose

Newborn

Granule Cells

(DCX-TOM+

cells)

~Two-fold

increase in

ventral

hippocampus

[2]

5-MeO-DMT Adult Mice
100 µg (ICV

injection)

Newborn

Granule Cells

(DCX::tdTom

+ cells)

Significant

increase in

newborn

granule cells

Signaling Pathways in DMT-Induced Neurogenesis
The neurogenic effects of DMT are primarily mediated through the activation of the Sigma-1

Receptor (S1R). This intracellular chaperone protein, located at the endoplasmic reticulum-

mitochondria interface, modulates a range of cellular processes crucial for neuronal health and

plasticity.

Sigma-1 Receptor Signaling Cascade
Activation of S1R by DMT initiates a complex signaling cascade that promotes neurogenesis

through multiple downstream pathways:

BDNF/TrkB Signaling: S1R activation can enhance the expression and secretion of Brain-

Derived Neurotrophic Factor (BDNF), which in turn activates its receptor, TrkB.[4] This

pathway is a well-established regulator of neuronal survival, differentiation, and synaptic

plasticity.
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PI3K/Akt/mTOR Pathway: The BDNF/TrkB signaling can subsequently activate the

PI3K/Akt/mTOR pathway, which is critically involved in cell growth, proliferation, and survival.

[5]

Calcium Homeostasis and NMDA Receptor Modulation: S1R plays a role in regulating

intracellular calcium levels and can modulate the function of N-methyl-D-aspartate (NMDA)

receptors, both of which are important for neuronal excitability and plasticity.[5]

ER Stress Regulation: As a chaperone protein, S1R helps to mitigate endoplasmic reticulum

(ER) stress, a condition that can be detrimental to cell survival and function.[6][7]
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DMT-induced neurogenesis signaling pathway.

Experimental Workflows
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Reproducible assessment of neurogenesis is critical for evaluating the therapeutic potential of

compounds like DMT. The following workflows outline standard methodologies used in

preclinical studies.

In Vivo Assessment In Vitro Assessment

Animal Treatment
(e.g., DMT fumarate i.p.)

BrdU Injection
(Labels proliferating cells)

Perfusion & Tissue Fixation

Brain Sectioning
(Cryostat/Vibratome)

Immunohistochemistry
(BrdU, DCX, NeuN, Ki67)

Confocal Microscopy

Stereological Cell Counting

Neural Stem Cell Isolation
(e.g., from adult hippocampus)

Neurosphere Culture

Compound Treatment
(DMT fumarate)

Proliferation Assay
(Neurosphere size, Ki67 staining)

Differentiation Assay
(Immunocytochemistry for NeuN, GFAP, etc.)

Fluorescence Microscopy

Image Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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